1-(2-Chlorophenyl)-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Chlorophenyl)-4-ethylpiperazine, commonly known as 2C-C, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in 1983 by David E. Nichols and his team at Purdue University. 2C-C is a psychoactive drug that has been studied for its potential therapeutic applications in the treatment of certain mental disorders.
Mechanism of Action
The exact mechanism of action of 2C-C is not fully understood. However, it is thought to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and other mental processes. It may also have an effect on other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
2C-C has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of serotonin and dopamine in the brain, which may contribute to its mood-enhancing and anxiolytic effects. Additionally, it has been found to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tension.
Advantages and Limitations for Lab Experiments
One advantage of using 2C-C in lab experiments is its low toxicity profile. This makes it a safer alternative to other psychoactive compounds that may be more harmful to researchers. However, one limitation is that it is not widely available and may be difficult to obtain for some researchers.
Future Directions
There are several potential future directions for the study of 2C-C. One area of interest is its potential use in the treatment of mental disorders such as depression and anxiety. Additionally, further research could be conducted to better understand its mechanism of action and potential side effects. Finally, there may be opportunities to develop new psychoactive compounds based on the structure of 2C-C that could have even greater therapeutic potential.
Synthesis Methods
The synthesis of 2C-C involves the reaction of 2-chlorobenzonitrile with ethylmagnesium bromide to form 2-chlorophenylethyl magnesium bromide. This intermediate is then reacted with piperazine to form 1-(2-Chlorophenyl)-4-ethylpiperazine. The yield of this reaction is typically around 70%.
Scientific Research Applications
2C-C has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mental disorders. It has been shown to have a positive effect on mood and to reduce anxiety in animal models. Additionally, it has been found to have a low toxicity profile, making it a promising candidate for further study.
properties
IUPAC Name |
1-(2-chlorophenyl)-4-ethylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2/c1-2-14-7-9-15(10-8-14)12-6-4-3-5-11(12)13/h3-6H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLGZHTCVQFSKPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chlorophenyl)-4-ethylpiperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.